![molecular formula C17H25N3O B2657823 N-cyclopentyl-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)cyclopropanecarboxamide CAS No. 2034264-18-9](/img/structure/B2657823.png)
N-cyclopentyl-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclopentyl-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C17H25N3O and its molecular weight is 287.407. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Utility and Chemical Reactions
Cyclopropane and Pyrazole Synthesis
The compound's structural features, such as the cyclopropane and pyrazole rings, are commonly found in medicinal chemistry due to their unique spatial, electronic properties, and high metabolic stability. Direct N-cyclopropylation of cyclic amides and azoles, including pyrazoles, using cyclopropylbismuth reagents showcases an expedient method to introduce the cyclopropyl group onto nitrogen-containing heterocycles, highlighting the compound's relevance in synthesizing nitrogenated pharmaceuticals (Gagnon et al., 2007).
Annulation Strategies
The compound’s synthesis could involve Brönsted acid-mediated annulations or Lewis acid catalyzed reactions, facilitating the construction of pyrazole derivatives from simpler starting materials. These synthetic routes underscore the chemical versatility and potential for generating structurally diverse molecules for further biological evaluation (Xue et al., 2016); (Tomilov et al., 2010).
Potential Biological Activities
Antitumor Activities
Compounds structurally related to the queried molecule, featuring pyrazole derivatives, have been synthesized and evaluated for their antitumor activities. These studies reveal the potential of such compounds to inhibit tumor growth, underscoring their importance in the development of new cancer therapies (Mohareb et al., 2012).
Antimicrobial Activities
Additionally, pyrazole derivatives have shown antimicrobial properties, further highlighting the diverse biological applications of compounds with similar structural frameworks. This suggests potential use cases in developing antimicrobial agents (Abunada et al., 2008).
Properties
IUPAC Name |
N-cyclopentyl-N-[(1-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O/c1-19-16-8-4-7-14(16)15(18-19)11-20(13-5-2-3-6-13)17(21)12-9-10-12/h12-13H,2-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWGMVRHXVRHQSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(CCC2)C(=N1)CN(C3CCCC3)C(=O)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.